Cas no 1489880-29-6 (4-methanesulfonylpiperidine-4-carboxylic acid)
4-methanesulfonylpiperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinecarboxylic acid, 4-(methylsulfonyl)-
- 4-(Methylsulfonyl)piperidine-4-carboxylic acid
- 4-methanesulfonylpiperidine-4-carboxylic acid
-
- MDL: MFCD21660018
- Inchi: 1S/C7H13NO4S/c1-13(11,12)7(6(9)10)2-4-8-5-3-7/h8H,2-5H2,1H3,(H,9,10)
- InChI Key: UWUSJCBCUHUQBX-UHFFFAOYSA-N
- SMILES: N1CCC(S(C)(=O)=O)(C(O)=O)CC1
4-methanesulfonylpiperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1359030-50mg |
4-(Methylsulfonyl)piperidine-4-carboxylic acid |
1489880-29-6 | 95% | 50mg |
¥24161 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1359030-100mg |
4-(Methylsulfonyl)piperidine-4-carboxylic acid |
1489880-29-6 | 95% | 100mg |
¥21703 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1359030-250mg |
4-(Methylsulfonyl)piperidine-4-carboxylic acid |
1489880-29-6 | 95% | 250mg |
¥24588 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1359030-500mg |
4-(Methylsulfonyl)piperidine-4-carboxylic acid |
1489880-29-6 | 95% | 500mg |
¥27638 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1359030-1g |
4-(Methylsulfonyl)piperidine-4-carboxylic acid |
1489880-29-6 | 95% | 1g |
¥26722 | 2023-04-15 | |
| Enamine | EN300-210690-0.05g |
4-methanesulfonylpiperidine-4-carboxylic acid |
1489880-29-6 | 0.05g |
$1091.0 | 2023-09-16 | ||
| Enamine | EN300-210690-0.1g |
4-methanesulfonylpiperidine-4-carboxylic acid |
1489880-29-6 | 0.1g |
$1144.0 | 2023-09-16 | ||
| Enamine | EN300-210690-0.25g |
4-methanesulfonylpiperidine-4-carboxylic acid |
1489880-29-6 | 0.25g |
$1196.0 | 2023-09-16 | ||
| Enamine | EN300-210690-0.5g |
4-methanesulfonylpiperidine-4-carboxylic acid |
1489880-29-6 | 0.5g |
$1247.0 | 2023-09-16 | ||
| Enamine | EN300-210690-1.0g |
4-methanesulfonylpiperidine-4-carboxylic acid |
1489880-29-6 | 1g |
$1142.0 | 2023-06-06 |
4-methanesulfonylpiperidine-4-carboxylic acid Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on 4-methanesulfonylpiperidine-4-carboxylic acid
4-Methanesulfonylpiperidine-4-carboxylic Acid (CAS 1489880-29-6): A Comprehensive Overview
4-Methanesulfonylpiperidine-4-carboxylic acid (CAS 1489880-29-6) is a specialized sulfonyl-containing piperidine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique methanesulfonyl and carboxylic acid functional groups, serves as a versatile building block in drug discovery and organic synthesis. Its molecular structure combines the rigidity of the piperidine ring with the reactivity of both sulfonyl and carboxyl moieties, making it particularly valuable for designing bioactive molecules.
The growing interest in 4-methanesulfonylpiperidine-4-carboxylic acid applications reflects broader trends in medicinal chemistry, where researchers increasingly focus on sulfur-containing heterocycles for their diverse biological activities. Recent studies highlight its potential as a key intermediate in developing enzyme inhibitors and receptor modulators, particularly in neurological and metabolic disorders. The compound's physicochemical properties, including its solubility profile and stability under various conditions, contribute to its utility across multiple research applications.
From a synthetic chemistry perspective, CAS 1489880-29-6 offers several advantages. The presence of both electron-withdrawing (methanesulfonyl) and electron-donating (carboxylic acid) groups on the same carbon atom creates interesting electronic effects that can be exploited in various transformations. This makes 4-methanesulfonylpiperidine-4-carboxylic acid synthesis an important topic for organic chemists, with recent literature describing improved methods for its preparation and purification.
The pharmaceutical industry has shown particular interest in this compound's potential for drug discovery applications. Its structural features appear in several investigational compounds targeting G-protein coupled receptors (GPCRs) and ion channels, areas of intense research focus. The piperidine scaffold provides conformational restraint that can enhance binding affinity, while the methanesulfonyl group often contributes to metabolic stability – a crucial factor in drug development.
Analytical characterization of 4-methanesulfonylpiperidine-4-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's identity and quality, which is especially important given its use as a reference standard in research. The carboxylic acid moiety allows for various derivatization strategies, enabling the creation of amides, esters, and other derivatives with modified properties.
In the context of current research trends, this compound aligns with several hot topics in medicinal chemistry, including the development of CNS-active compounds and allosteric modulators. The piperidine core structure is particularly prevalent in neurological therapeutics, appearing in numerous approved drugs and clinical candidates. Researchers are actively exploring how modifications to the methanesulfonyl group might influence blood-brain barrier penetration and target engagement.
The commercial availability of 4-methanesulfonylpiperidine-4-carboxylic acid has expanded in recent years to meet growing research demand. Suppliers typically offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Quality control specifications generally emphasize high purity levels (>98%) and comprehensive analytical documentation to support research reproducibility.
From a safety perspective, standard laboratory precautions are recommended when handling CAS 1489880-29-6. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection should be used. The compound's material safety data sheet (MSDS) provides detailed handling and storage recommendations to ensure safe laboratory practices.
Looking forward, the scientific community anticipates continued interest in 4-methanesulfonylpiperidine-4-carboxylic acid derivatives as research tools and potential therapeutic leads. Its structural versatility supports diverse medicinal chemistry strategies, from fragment-based drug discovery to prodrug development. The compound's relevance to current drug discovery paradigms ensures its ongoing importance in both academic and industrial research settings.
For researchers seeking piperidine building blocks or sulfone-containing intermediates, 4-methanesulfonylpiperidine-4-carboxylic acid represents a valuable option with demonstrated utility across multiple applications. Its combination of structural features and synthetic accessibility makes it particularly suitable for projects requiring molecular complexity with well-defined stereochemistry. As synthetic methodologies continue to advance, new applications for this compound will likely emerge in both pharmaceutical and materials science contexts.
1489880-29-6 (4-methanesulfonylpiperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)